Cas no 2138269-67-5 (1-Hexene, 6-bromo-4,5,5-trimethyl-)

• Product Name: 1-Hexene, 6-bromo-4,5,5-trimethyl-
• CAS No: 2138269-67-5
• MF: C₉H₁₇Br
• MW: 205.135282278061
• CID: 5288866
• Update Time: 2025-07-15

1-Hexene, 6-bromo-4,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexene, 6-bromo-4,5,5-trimethyl-

• Inchi： 1S/C9H17Br/c1-5-6-8(2)9(3,4)7-10/h5,8H,1,6-7H2,2-4H3
• InChI Key： NSRGJLUAFHBYNB-UHFFFAOYSA-N
• SMILES： C=CCC(C)C(C)(C)CBr

Additional information on 1-Hexene, 6-bromo-4,5,5-trimethyl-

1-Hexene, 6-bromo-4,5,5-trimethyl-

The compound 1-Hexene, 6-bromo-4,5,5-trimethyl- (CAS No. 2138269-67-5) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of alkenes and bromoalkanes, making it a valuable intermediate in various chemical syntheses. The molecule features a six-carbon chain with a double bond at the 1-position and a bromine atom at the 6-position. Additionally, the presence of two methyl groups at the 4 and 5 positions introduces steric hindrance and influences the compound's reactivity and physical properties.

Recent studies have highlighted the importance of 1-Hexene, 6-bromo-4,5,5-trimethyl- in polymer chemistry. Researchers have explored its use as a monomer in the production of advanced polymers with tailored mechanical and thermal properties. The double bond in the molecule serves as a reactive site for polymerization reactions, enabling the formation of high-performance materials suitable for industrial applications. Moreover, the bromine atom at the terminal position facilitates controlled radical polymerization techniques, which are gaining traction in modern materials science.

In addition to its role in polymer synthesis, 1-Hexene, 6-bromo-4,5,5-trimethyl- has been investigated for its potential in organic synthesis as an intermediate. Its structure allows for various functional group transformations, making it a versatile building block in constructing complex molecules. For instance, the bromine atom can be replaced with other functional groups such as hydroxyl or amine groups through nucleophilic substitution reactions. This versatility has led to its application in drug discovery and agrochemical development.

From a physical standpoint, 1-Hexene, 6-bromo-4,5,5-trimethyl- exhibits a low melting point due to its branched structure and lack of strong intermolecular forces. Its boiling point is moderately high for an alkene of this size, which is attributed to the presence of the bromine atom and steric effects from the methyl groups. These properties make it suitable for use in reactions requiring precise temperature control.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 1-Hexene, 6-bromo-4,5,-trimethyl-. Quantum mechanical calculations have revealed that the double bond's electron density is influenced by both the bromine atom and the adjacent methyl groups. This understanding has enabled chemists to predict reaction outcomes more accurately and design more efficient synthetic pathways.

Furthermore, environmental considerations have prompted researchers to explore sustainable methods for synthesizing 1-Hexene, including bio-based approaches using renewable feedstocks. These efforts align with global trends toward greener chemistry practices and highlight the compound's potential role in eco-friendly chemical processes.

In summary,1-Hexene, with its unique structure and functional groups,is a pivotal compound in modern organic chemistry.The combination of its physical properties,reactivity,and versatility makes it an essential component in various industrial applications.Rapid advancements in polymer science,synthesis techniques,and computational modeling continue to expand its utility,paving the way for innovative solutions across multiple disciplines.